Cas no 1353644-49-1 (Milnacipran Impurity 2)

• Product Name: Milnacipran Impurity 2
• CAS No: 1353644-49-1
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 4557011
• Update Time: 2025-06-13

Milnacipran Impurity 2 Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(hydroxymethyl)-1-phenylcyclopropane-1-carboxamide
• Milnacipran Impurity 2

• Inchi： 1S/C15H21NO2/c1-3-16(4-2)14(18)15(10-13(15)11-17)12-8-6-5-7-9-12/h5-9,13,17H,3-4,10-11H2,1-2H3
• InChI Key： MAQDDMBCAWKSAZ-UHFFFAOYSA-N
• SMILES： OCC1CC1(C(N(CC)CC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.157228913 g/mol
• Monoisotopic Mass: 247.157228913 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.33
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5

Additional information on Milnacipran Impurity 2

Milnacipran Impurity 2 (CAS No. 1353644-49-1): A Comprehensive Overview

Milnacipran Impurity 2, chemically designated as (1S,4S)-1-(2-thienyl)-N-(3-(trifluoromethyl)phenyl)-4-(2,6-dichlorophenyl)piperazine, is a significant byproduct in the synthesis of Milnacipran. With the CAS number 1353644-49-1, this compound has garnered attention in the pharmaceutical industry due to its structural and pharmacological relevance. This article provides an in-depth exploration of Milnacipran Impurity 2, encompassing its chemical properties, synthesis pathways, and emerging applications in medicinal chemistry.

The molecular structure of Milnacipran Impurity 2 features a piperazine ring substituted with various aromatic groups, including a thiophene ring and trifluoromethylphenyl moiety. The presence of chlorine atoms at the para position of one phenyl ring enhances its lipophilicity, making it a compound of interest in drug design and development. Understanding its physicochemical properties is crucial for optimizing synthetic routes and ensuring the purity of final pharmaceutical products.

In recent years, the study of pharmaceutical impurities has evolved into a specialized field within medicinal chemistry. Milnacipran Impurity 2 serves as a model compound for investigating the mechanisms of side reactions during drug synthesis. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to quantify and characterize this impurity. These studies not only aid in quality control but also provide insights into potential toxicological implications.

The synthesis of Milnacipran Impurity 2 typically involves multi-step organic reactions, starting from readily available precursors. One common synthetic route includes the condensation of 2-thienylamine with a trifluoromethylphenyl-substituted ketone, followed by piperazine ring formation. Optimization of reaction conditions, such as temperature and catalyst selection, is essential to minimize the formation of this impurity while maximizing the yield of the desired product. Recent advancements in green chemistry have prompted researchers to explore solvent-free and catalytic methods to enhance efficiency and sustainability.

From a pharmacological perspective, Milnacipran Impurity 2 exhibits partial agonist activity at serotonin and norepinephrine transporters, similar to its parent compound Milnacipran. However, its binding affinity and selectivity differ, making it a valuable tool for studying receptor interactions. Preclinical studies have shown that this impurity may influence the pharmacokinetic profile of Milnacipran, potentially affecting its therapeutic efficacy and safety. Further research is needed to elucidate its role in drug metabolism and potential interactions with other medications.

The regulatory landscape for pharmaceutical impurities is stringent, necessitating rigorous testing and documentation before market approval. Milnacipran Impurity 2 falls under this category, with regulatory agencies requiring comprehensive toxicological data to assess its potential health risks. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure that impurity levels remain within acceptable limits. Recent guidelines from organizations such as the International Council for Harmonisation (ICH) provide frameworks for impurity profiling and risk assessment.

Emerging applications of Milnacipran Impurity 2 extend beyond its role as a byproduct. Researchers are investigating its potential use as an intermediate in synthesizing novel therapeutic agents targeting central nervous system disorders. Its unique structural features make it a promising scaffold for designing compounds with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to new insights into drug discovery and development.

The analytical characterization of Milnacipran Impurity 2 relies on sophisticated techniques that provide high-resolution data for structural elucidation. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton NMR and carbon NMR, offers detailed information about atomic connectivity and functional groups. Infrared (IR) spectroscopy aids in identifying characteristic vibrational modes, while ultraviolet-visible (UV-Vis) spectroscopy helps determine electronic transitions. These techniques collectively contribute to a comprehensive understanding of the compound's molecular structure.

Industrial-scale production of Milnacipran necessitates stringent quality control measures to monitor impurity formation throughout the manufacturing process. Continuous process monitoring using online analytical techniques ensures that impurity levels remain consistent across batches. Advanced process analytical technology (PAT) tools enable real-time monitoring of reaction parameters, allowing for immediate adjustments to mitigate impurity generation. Such innovations enhance production efficiency while maintaining product quality.

Future research directions for Milnacipran Impurity 2 include exploring its potential role in drug repurposing initiatives. Given its structural similarity to known therapeutic agents, it may offer new therapeutic avenues for treating neurological disorders such as depression and chronic pain syndromes. Computational modeling techniques are being employed to predict binding interactions between this impurity and biological targets, accelerating the discovery pipeline.

In conclusion,Milnacipran Impurity 2 (CAS No. 1353644-49-1) is a multifaceted compound with significant implications in pharmaceutical chemistry and drug development. Its structural complexity, synthetic pathways, and pharmacological properties make it a subject of intense study among researchers worldwide. As our understanding of pharmaceutical impurities continues to evolve,Milnacipran Impurity 2 will undoubtedly play a crucial role in shaping future advancements in medicinal chemistry.